Cas no 94247-62-8 (Naphthalene,sec-eicosyl- (9CI))

Naphthalene,sec-eicosyl- (9CI) structure
94247-62-8 structure
Product Name:Naphthalene,sec-eicosyl- (9CI)
CAS No:94247-62-8
MF:C30H48
MW:408.702129364014
CID:811847
PubChem ID:86236
Update Time:2025-04-19

Naphthalene,sec-eicosyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Naphthalene,sec-eicosyl- (9CI)
    • sec-icosylnaphthalene
    • 135585-40-9
    • EINECS 304-231-0
    • 94247-62-8
    • Naphthalene, (1-methylnonadecyl)-
    • DTXSID10915914
    • 1-(ICOSAN-2-YL)NAPHTHALENE
    • Inchi: 1S/C30H48/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-27(2)29-26-21-24-28-23-19-20-25-30(28)29/h19-21,23-27H,3-18,22H2,1-2H3
    • InChI Key: IIIXUNDSGHWXBK-UHFFFAOYSA-N
    • SMILES: C(CCC(C)C1C=CC=C2C=CC=CC=12)CCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 408.376
  • Monoisotopic Mass: 408.376
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 18
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 13.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: 近乎于白色至奶油色结晶粉末
  • Density: 0.899
  • Boiling Point: 510.8°Cat760mmHg
  • Flash Point: 301.3°C
  • Refractive Index: 1.515
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